Ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate
Overview
Description
Ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate is a compound of interest in organic chemistry due to its utility in various synthetic applications. Its structure features a pyrrolidine backbone, a functional group known for participating in numerous chemical reactions, thereby making it a valuable synthetic intermediate.
Synthesis Analysis
The synthesis of pyrrolidine derivatives, including Ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate, often involves cyclization reactions or condensation of relevant precursors. For instance, derivatives similar to the compound of interest have been synthesized through reactions involving ethyl 3-oxopyrazolidine-4-carboxylates formed from hydrazine hydrate with αβ-unsaturated diesters or β-anilino-diesters (O'Callaghan, 1972).
Molecular Structure Analysis
Molecular structure analysis of related compounds is often conducted using NMR, infrared spectroscopy, and X-ray diffraction. These techniques provide detailed information about the atomic arrangement and confirm the molecular geometry of synthesized compounds. For example, the crystal and molecular structure of certain pyrrolidine derivatives have been determined to reveal insights into their geometrical configuration and conformation (Sapnakumari et al., 2014).
Scientific Research Applications
Synthesis Applications
Ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate has been utilized in various synthetic applications. One notable use is in the microwave-mediated, catalyst- and solvent-free Biginelli reaction, where it contributes to the synthesis of novel tetrahydropyrimidines (Harikrishnan et al., 2013). Additionally, it serves as a key intermediate in the stereoselective synthesis of anti-2-oxazolidinones, achieved through SN2 cyclization of N-Boc-β-amino alcohols (Madhusudhan et al., 2003).
Chemical Transformation
This compound is involved in chemical transformations, such as the preparation and oxidation of related compounds. For example, it undergoes oxidative reactions to yield various pyrroline derivatives, illustrating its versatility in organic synthesis (Campaigne & Shutske, 1974).
Pharmaceutical Research
In pharmaceutical research, derivatives of ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate have been studied for their potential medicinal properties. For instance, certain derivatives exhibit local anesthetic and antiarrhythmic activities, showing promise in therapeutic applications (Al-Obaid et al., 1998).
Organic Chemistry Studies
The compound is also a subject of study in organic chemistry for its reactivity and the formation of various chemical structures. Its role in the synthesis of novel chemical structures, such as 4-fluoro-5-phenylpyrrole-2-carboxylate derivatives, highlights its importance in organic synthetic methodologies (Kim et al., 2007).
properties
IUPAC Name |
ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3/c1-2-17-13(16)11-10(8-14-12(11)15)9-6-4-3-5-7-9/h3-7,10-11H,2,8H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVGUCCHRJMBKNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C(CNC1=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30310588 |
Source
|
| Record name | ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30310588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate | |
CAS RN |
52450-32-5 |
Source
|
| Record name | 2-Oxo-4-phenylpyrrolidine-3-carboxylic acid ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52450-32-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 229041 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052450325 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 52450-32-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=229041 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30310588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2-oxo-4-phenylpyrrolidine-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.130.030 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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